Cas no 1115373-08-4 (3-(benzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(4-fluorophenyl)thiophene-2,4-diamine)

• Product Name: 3-(benzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(4-fluorophenyl)thiophene-2,4-diamine
• CAS No: 1115373-08-4
• MF: C₂₃H₁₆ClFN₂O₃S₂
• MW: 486.966145515442
• CID: 5432787
• Update Time: 2025-10-28

3-(benzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(4-fluorophenyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-4-(benzenesulfonyl)-5-(4-fluoroanilino)thiophen-2-yl]-(4-chlorophenyl)methanone
• 3-(benzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(4-fluorophenyl)thiophene-2,4-diamine

• Inchi： 1S/C23H16ClFN2O3S2/c24-15-8-6-14(7-9-15)20(28)21-19(26)22(32(29,30)18-4-2-1-3-5-18)23(31-21)27-17-12-10-16(25)11-13-17/h1-13,27H,26H2
• InChI Key： ZLKWYUVOIMVZBQ-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=C(F)C=C2)=C(S(C2=CC=CC=C2)(=O)=O)C=1N)(C1=CC=C(Cl)C=C1)=O

Additional information on 3-(benzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(4-fluorophenyl)thiophene-2,4-diamine

Introduction to 3-(benzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(4-fluorophenyl)thiophene-2,4-diamine (CAS No. 1115373-08-4)

The compound 3-(benzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(4-fluorophenyl)thiophene-2,4-diamine, identified by its CAS number 1115373-08-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic diamine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework incorporates multiple functional groups, including a benzenesulfonyl moiety, a 4-chlorobenzoyl substituent, and a 4-fluorophenyl group, which collectively contribute to its diverse pharmacological profile.

Recent studies have highlighted the potential of this compound as a versatile scaffold for the development of novel therapeutic agents. The presence of the thiophene-2,4-diamine core suggests applications in targeting various biological pathways, particularly those involving enzyme inhibition and receptor interaction. The benzenesulfonyl group is known for its ability to enhance binding affinity through hydrogen bonding interactions, while the 4-chlorobenzoyl moiety introduces lipophilicity and further modulates pharmacokinetic properties. The 4-fluorophenyl substituent adds another layer of complexity, influencing both metabolic stability and receptor selectivity.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in addressing neurological disorders. Preliminary in vitro studies indicate that it may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Additionally, the structural similarity to known anticonvulsant agents suggests that it could serve as a lead compound for developing new treatments for epilepsy and related seizure disorders.

The synthesis of 3-(benzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(4-fluorophenyl)thiophene-2,4-diamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular architecture efficiently. These synthetic strategies not only enhance scalability but also allow for structural modifications to optimize biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The three-dimensional structure of the molecule has been mapped onto potential binding pockets of enzymes and receptors using homology modeling and docking algorithms. These simulations have revealed that the benzenesulfonyl, 4-chlorobenzoyl, and 4-fluorophenyl groups are critical for stabilizing interactions with key residues in the target proteins. This information has guided medicinal chemists in designing derivatives with enhanced potency and selectivity.

The pharmacokinetic profile of 3-(benzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(4-fluorophenyl)thiophene-2,4-diamine has been evaluated through in vivo studies using appropriate animal models. Results indicate that the compound exhibits moderate solubility in aqueous media but demonstrates good oral bioavailability due to its favorable lipophilicity. Metabolic stability assessments have revealed that it is susceptible to degradation by cytochrome P450 enzymes at moderate rates, suggesting potential drug-drug interactions that need to be considered during clinical development.

Future research directions include exploring the compound's efficacy in preclinical models of inflammation and epilepsy. Combination therapy studies are also being planned to assess whether it can synergize with existing treatments to improve therapeutic outcomes. Additionally, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high chemical yields.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for medicinal chemists to explore novel analogs with tailored biological activities. By modifying specific functional groups or introducing new moieties, researchers can generate libraries of derivatives for high-throughput screening against diverse disease targets.

In conclusion, 3-(benzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(4-fluorophenyl)thiophene-2,4-diamine (CAS No. 1115373-08-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive molecule for drug discovery efforts aimed at addressing neurological and inflammatory disorders.